Cas no 2024828-98-4 (2-(3-Methylidenepyrrolidin-1-yl)pyrimidine-5-carbaldehyde)

• Product Name: 2-(3-Methylidenepyrrolidin-1-yl)pyrimidine-5-carbaldehyde
• CAS No: 2024828-98-4
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5907002
• PubChem ID: 165777616
• Update Time: 2025-05-23

2-(3-Methylidenepyrrolidin-1-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-726105
• 2024828-98-4
• 2-(3-methylidenepyrrolidin-1-yl)pyrimidine-5-carbaldehyde
• 2-(3-Methylidenepyrrolidin-1-yl)pyrimidine-5-carbaldehyde

• Inchi： 1S/C10H11N3O/c1-8-2-3-13(6-8)10-11-4-9(7-14)5-12-10/h4-5,7H,1-3,6H2
• InChI Key： IKNHAIOYZUMCMD-UHFFFAOYSA-N
• SMILES： O=CC1C=NC(=NC=1)N1CC(=C)CC1

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.1Ų

Additional information on 2-(3-Methylidenepyrrolidin-1-yl)pyrimidine-5-carbaldehyde

Professional Introduction to Compound with CAS No. 2024828-98-4 and Product Name: 2-(3-Methylidenepyrrolidin-1-yl)pyrimidine-5-carbaldehyde

2-(3-Methylidenepyrrolidin-1-yl)pyrimidine-5-carbaldehyde, identified by the CAS number 2024828-98-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic aldehydes, characterized by its fused pyrimidine and pyrrolidine moieties, which endow it with unique electronic and steric properties. The presence of a methylene group at the 3-position of the pyrrolidine ring and an aldehyde functionality at the 5-position of the pyrimidine ring makes it a versatile scaffold for further functionalization and derivatization, thereby opening up diverse possibilities in medicinal chemistry.

The structural motif of 2-(3-Methylidenepyrrolidin-1-yl)pyrimidine-5-carbaldehyde is particularly intriguing due to its potential biological activity. The pyrimidine core is a well-known pharmacophore found in numerous therapeutic agents, including antiviral, anticancer, and anti-inflammatory drugs. The pyrrolidine ring, on the other hand, is often associated with bioactive molecules that interact with biological targets such as enzymes and receptors. The combination of these two heterocyclic systems in a single molecule suggests that 2-(3-Methylidenepyrrolidin-1-yl)pyrimidine-5-carbaldehyde may exhibit multiple pharmacological effects, making it a promising candidate for drug discovery.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these, pyrimidine-pyrrolidine hybrids have emerged as a particularly attractive class of molecules due to their ability to modulate various biological pathways. For instance, studies have shown that such hybrids can inhibit kinases, which are key enzymes involved in cell signaling pathways associated with diseases like cancer. The aldehyde group in 2-(3-Methylidenepyrrolidin-1-yl)pyrimidine-5-carbaldehyde provides a reactive site for further chemical modifications, allowing chemists to design derivatives with enhanced binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of 2-(3-Methylidenepyrrolidin-1-yl)pyrimidine-5-carbaldehyde is its potential as a building block for the synthesis of more complex pharmacophores. The methylene group at the 3-position of the pyrrolidine ring can be easily functionalized through various chemical reactions such as oxidation, reduction, or substitution, enabling the creation of diverse molecular architectures. Similarly, the aldehyde functionality at the 5-position of the pyrimidine ring can undergo condensation reactions with nucleophiles to form new heterocyclic systems or be converted into other functional groups like esters or amides. These synthetic possibilities make 2-(3-Methylidenepyrrolidin-1-yl)pyrimidine-5-carbaldehyde an invaluable asset in medicinal chemistry research.

The biological activity of 2-(3-Methylidenepyrrolidin-1-yl)pyrimidine-5-carbaldehyde has been explored in several preclinical studies. Initial investigations have revealed that this compound exhibits inhibitory activity against certain kinases, suggesting its potential use in treating cancers and inflammatory diseases. Additionally, its ability to interact with other biological targets has been investigated, leading to promising results in areas such as antiviral therapy. These findings underscore the importance of 2-(3-Methylidenepyrrolidin-1-yl)pyrimidine-5-carbaldehyde as a lead compound for further drug development.

The synthesis of 2-(3-Methylidenepyrrolidin-1-yl)pyrimidine-5-carbaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyrroles and pyrimidine derivatives followed by functional group transformations to introduce the desired aldehyde functionality. Advances in synthetic methodologies have made it possible to produce this compound in scalable quantities, facilitating its use in both academic research and industrial applications.

In conclusion, 2-(3-Methylidenepyrrolidin-1-yl)pyrimidine-5-carbaldehyde (CAS No. 2024828-98-4) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its combination of a pyrrole-pyrimidine core and an aldehyde group makes it a versatile scaffold for drug discovery and development. With ongoing research efforts focused on exploring its pharmacological properties and synthetic possibilities, this compound is poised to play a crucial role in the next generation of therapeutic agents.